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Compound of Interest

Compound Name: Succinic acid peroxide

Cat. No.: B091122

An In-depth Technical Guide to Succinic Acid
Peroxide

This technical guide provides a comprehensive overview of succinic acid peroxide, including
its nomenclature, physicochemical properties, synthesis protocols, and safety information,
tailored for researchers, scientists, and drug development professionals.

Synonyms and Alternative Names

Succinic acid peroxide is known by a variety of names in literature and chemical databases. A
comprehensive list of these synonyms is provided below to aid in literature searches and
substance identification.[1][2][3][4][5]

o Alphozone[2][4]

Alfozono([2][4]

Bis(3-carboxypropionyl) peroxide[2][4]

Butanoic acid, 4,4'-dioxybis[4-0x0-[2]

Disuccinic acid peroxide[1][2][4]

Disuccinoyl peroxide[1][2][4]
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» Peroxide, bis(3-carboxypropionyl)[1][2]

e Peroxydisuccinic acid[1][2][4]

o Peroyl SA[1][2]

» Succinic monoperoxyanhydride[1][2][4]

e Succinic peroxide[2][4]
« Succinoyl peroxide[1][2][4]

« Succinyl peroxide[2][4]

The IUPAC name for this compound is 4-(3-carboxypropanoylperoxy)-4-oxobutanoic acid.[2]

Physicochemical Properties

The key chemical and physical properties of succinic acid peroxide are summarized in the

table below. This data is essential for understanding its behavior in various experimental

settings.
Property Value Reference(s)
Molecular Formula C8H1008 [2]
Molecular Weight 234.16 g/mol [2]
Appearance Fine white odorless powder [2][5][6]
Melting Point 125 °C (decomposes) [31[6]
Solubility Moderately soluble in water 1]

and alcohol.

Density 1.493 g/cm3 [6]
Flash Point 183.3°C [6]
XLogP3 -0.9 (2]
CAS Number 123-23-9 [2]
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Experimental Protocols

Synthesis of Succinic Acid Peroxide

A common method for the preparation of succinic acid peroxide involves the oxidation of
succinic anhydride with hydrogen peroxide.[7] The following protocol is based on a patented
method.[7]

Materials:

Succinic anhydride

30% Hydrogen peroxide (superoxol)

Water (coolant)

Standard laboratory glassware

Vacuum filtration apparatus
Procedure:

» Under controlled temperature conditions of 5-15 °C, react succinic anhydride with 30%
hydrogen peroxide.[7] A molar ratio of succinic anhydride to hydrogen peroxide of 1.5:1 to
2:1 is recommended.[7]

 After the reaction is complete, allow the mixture to stand for 1-5 hours at a temperature of O-
15 °C to facilitate crystallization.[7]

o Perform vacuum filtration to separate the crystalline product.[7]
» Wash the collected filter cake 2-3 times with a water coolant (0-15 °C).[7]
¢ Dry the final product to obtain peroxysuccinic acid.[7]

Workflow for the Synthesis of Succinic Acid Peroxide
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Reaction

Succinic Anhydride 30% Hydrogen Peroxide

Mix and React at 5-15 °C

Crystallization

Stand for 1-5 hours at 0-15 °C

Purification

Vacuum Filtration

Wash with Cold Water (2-3 times)

Dry the Product

Succinic Acid Peroxide

Click to download full resolution via product page

Synthesis of Succinic Acid Peroxide.

Safety and Handling
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Succinic acid peroxide is a strong oxidizing agent and presents significant safety hazards.[5]
It is classified as an organic peroxide and can be explosive.[5] Proper handling and storage are
crucial to prevent accidents.

Key Hazards:

» Explosive: May explode from heat, shock, friction, or contamination.[5]
e Strong Oxidizer: Can cause organic materials to ignite.[5]

o Corrosive: Causes severe skin burns and eye damage.[3]

Recommended Handling Procedures:

Work in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.

Keep away from heat, sparks, open flames, and other ignition sources.

Store in a cool, isolated, and well-ventilated area away from combustible materials.
Spill and Fire Response:

» Small Spill: Pick up with inert, damp, non-combustible material using non-sparking tools and
place into loosely covered plastic containers for disposal.[3][5]

o Large Spill: Consider initial evacuation for at least 250 meters (800 feet) in all directions.[3]

[5]
» Fire: Use water spray or fog. For large fires, flood the area with water from a distance.[3][5]

Safety Workflow for Handling Succinic Acid Peroxide
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Handling Succinic Acid Peroxide

Assess Hazards:
- Explosive

- Strong Oxidizer
- Corrosive

'

Wear Appropriate PPE:
- Gloves
- Protective Clothing
- Eye/Face Protection

l

Work in a Well-Ventilated Area
Away from Ignition Sources

Spill Occurs

Store in a Cool, Ventilated,
Isolated Area

Small Spill:
Use Inert, Damp Material
and Non-Sparking Tools

Procedure Complete

Evacuate Area Use Water Spray/Fog

es No

Small Fire:

Large Fire:
Flood with Water from a Distance

Click to download full resolution via product page

Safety Workflow for Succinic Acid Peroxide.
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Biological Activity and Drug Development
Applications

Despite a comprehensive search of scientific literature, there is a notable absence of research
on the specific biological activities of succinic acid peroxide in the context of drug
development or its interaction with cellular signaling pathways. Its primary documented
applications are in industrial processes such as a polymerization catalyst, and as a disinfectant
or antiseptic agent.[2]

Organic peroxides, as a class of compounds, are known to be sources of free radicals due to
the labile O-O bond.[4][8] In biological systems, reactive oxygen species (ROS) are involved in
a multitude of signaling pathways and can contribute to oxidative stress. However, no specific
studies linking succinic acid peroxide to these pathways have been identified.

It is important to distinguish succinic acid peroxide from its non-peroxide counterpart,
succinic acid (or succinate). Succinate is a key metabolic intermediate in the Krebs cycle and
has been shown to have significant biological roles, including influencing energy metabolism
and antioxidant biosynthesis.[9] However, these findings are not directly applicable to succinic
acid peroxide.

Given the current state of research, the potential of succinic acid peroxide as a therapeutic
agent or a tool for studying biological systems remains unexplored. Its high reactivity and
hazardous nature may pose significant challenges for its application in a biological context.
Professionals in drug development should exercise caution and note the lack of established
biological data for this compound. note the lack of established biological data for this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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